Cas no 957298-64-5 (ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate)

• Product Name: ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate
• CAS No: 957298-64-5
• MF: C₈H₁₀ClN₃O₄
• MW: 247.635700702667
• MDL: MFCD01207341
• CID: 3058707
• PubChem ID: 722520
• Update Time: 2025-06-27

ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-5-methyl-3-nitro-pyrazol-1-yl)-acetic acid ethyl ester
• ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate

• MDL： MFCD01207341
• Inchi： 1S/C8H10ClN3O4/c1-3-16-6(13)4-11-5(2)7(9)8(10-11)12(14)15/h3-4H2,1-2H3
• InChI Key： KEZJJHIAFAKMCZ-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(CC(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate

Comprehensive Overview of Ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 957298-64-5)

Ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 957298-64-5) is a specialized organic compound widely recognized in the fields of pharmaceutical intermediates and agrochemical research. This compound belongs to the pyrazole derivative family, which has garnered significant attention due to its versatile applications in drug discovery and crop protection. The molecular structure features a nitro group, a chloro substituent, and an ester functional group, making it a valuable building block for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged, driven by their role in developing novel therapeutics and sustainable agricultural solutions. Researchers are particularly interested in CAS No. 957298-64-5 due to its potential as a precursor for biologically active molecules. Its unique structural attributes allow for modifications that can enhance bioavailability or target specificity, addressing key challenges in modern medicinal chemistry.

The synthesis of ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate typically involves multi-step reactions, including nitration, chlorination, and esterification. These processes are optimized to achieve high yields and purity, critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and quality, ensuring compliance with regulatory standards.

One of the trending topics in the scientific community is the exploration of green chemistry approaches for synthesizing pyrazole derivatives. Researchers are investigating eco-friendly catalysts and solvent systems to reduce the environmental impact of chemical manufacturing. CAS No. 957298-64-5 has been part of such studies, with efforts focused on minimizing waste and energy consumption during its production.

Another area of interest is the compound's potential role in precision agriculture. With the growing need for sustainable pest management, pyrazole-based agrochemicals are being evaluated for their efficacy and environmental safety. Ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate serves as a key intermediate in developing next-generation pesticides that target specific pests while minimizing harm to non-target organisms.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly. Companies specializing in custom synthesis are increasingly offering CAS No. 957298-64-5 to meet the demands of research institutions and industrial clients. Quality control, scalability, and cost-effectiveness are critical factors driving innovation in this sector.

In summary, ethyl 2-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetate (CAS No. 957298-64-5) represents a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its relevance to drug development, agrochemical innovation, and sustainable synthesis underscores its importance in addressing contemporary scientific and societal challenges.